Cas no 1326869-68-4 (2-(2H-1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1326869-68-4
• MF: C₂₀H₁₇F₂N₃O₃
• MW: 385.36409163475
• CID: 5322110
• Update Time: 2025-05-30

2-(2H-1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• 2-(1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C20H17F2N3O3/c21-14-5-12(6-15(22)8-14)10-24-3-4-25-17(20(24)26)9-16(23-25)13-1-2-18-19(7-13)28-11-27-18/h1-8,16-17,23H,9-11H2
• InChI Key： ACYYDFBYGAYELE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CN1C=CN2C(C1=O)CC(C1=CC=C3C(=C1)OCO3)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 626
• XLogP3: 2.8
• Topological Polar Surface Area: 54

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Professional Introduction to Compound with CAS No. 1326869-68-4 and Product Name: 2-(2H-1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

The compound identified by the CAS number 1326869-68-4 and the product name 2-(2H-1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

At the core of this compound's structure is the pyrazolo[1,5-a]pyrazin-4-one scaffold, a bicyclic system that has been extensively studied for its pharmacological potential. The presence of this scaffold suggests a high degree of molecular complexity and flexibility, which are often essential for effective binding to biological targets. Additionally, the 2H-1,3-benzodioxol-5-yl moiety, commonly known as a dihydroxybenzopyranone derivative, is a structural feature that has been associated with various biological activities, including anti-inflammatory and antioxidant properties. This moiety is particularly interesting because it can engage in multiple types of intermolecular interactions, such as hydrogen bonding and π-stacking, which are crucial for drug-receptor binding.

The other notable feature of this compound is the (3,5-difluorophenyl)methyl substituent attached to the pyrazolo[1,5-a]pyrazin-4-one ring. The introduction of fluorine atoms into aromatic rings is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In this context, the 3,5-difluorophenyl group can significantly influence the electronic distribution of the molecule, thereby affecting its reactivity and interaction with biological targets. This substitution pattern is particularly relevant in the development of kinase inhibitors and other enzyme-targeted therapies.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazolo[1,5-a]pyrazinones as versatile scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific arrangement of functional groups in this compound makes it a promising candidate for further investigation in these areas. For instance, studies have demonstrated that molecules with similar structural motifs can exhibit inhibitory activity against certain kinases involved in cancer progression.

Moreover, the 2-(2H-1,3-benzodioxol-5-yl) part of the molecule suggests potential interactions with biological targets that are rich in hydroxyl groups or require hydrogen bonding. This feature could be particularly useful in developing compounds that target protein-protein interactions or modulate enzyme activity through allosteric mechanisms. The combination of these structural elements makes this compound a multifaceted tool for exploring new therapeutic strategies.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The synthesis likely begins with the construction of the pyrazolo[1,5-a]pyrazinone core through cyclocondensation reactions followed by functionalization at various positions using fluorinated aromatic compounds and dihydroxybenzopyranone derivatives. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may have been employed to introduce the fluorine atoms and other substituents with high precision.

The pharmacological evaluation of this compound is an ongoing area of interest for researchers. Preliminary studies may have focused on assessing its interaction with specific enzymes or receptors using computational modeling and experimental techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These studies would provide insights into how the molecule binds to its target and how its structure influences its biological activity.

One particularly exciting aspect of this compound is its potential as a lead molecule for developing novel therapeutics. Given its unique structural features and demonstrated biological activities in related scaffolds, it serves as an excellent starting point for structure-based drug design (SBDD). SBDD involves using computational methods to model how a drug candidate interacts with its biological target at an atomic level. This approach has been instrumental in optimizing lead compounds for better efficacy and reduced side effects.

The incorporation of fluorine atoms into aromatic rings is not merely a steric or electronic modification; it often introduces conformational rigidity that can improve binding affinity by reducing conformational entropy loss upon binding. Additionally, fluorine atoms can participate in specific interactions such as halogen bonding or influence metabolic stability by preventing unwanted hydrolysis or oxidation reactions.

In conclusion,2-(2H-1,3-benzodioxol-5-yl)-5-[(3,5-difluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse functional groups. Its potential applications span multiple therapeutic areas where kinase inhibition and modulation of protein-protein interactions are key objectives. The ongoing research into this compound underscores its importance as a lead molecule for developing novel therapeutics aimed at addressing some of today's most pressing medical challenges.